molecular formula C8H11F3O B6181720 [3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol CAS No. 2613386-85-7

[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol

Cat. No. B6181720
CAS RN: 2613386-85-7
M. Wt: 180.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The convergent synthesis of bicyclo[3.1.0]hexanes, such as “[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol”, involves a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process uses an organic or an iridium photoredox catalyst and blue LED irradiation, and it yields good results for a broad range of cyclopropene and cyclopropylaniline derivatives .


Molecular Structure Analysis

The molecular structure of “[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol” is characterized by a bicyclo[3.1.0]hexane core, which is a prevalent scaffold in natural products and synthetic bioactive compounds .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol” are highly diastereoselective when using difluorocyclopropenes together with a removable substituent on the cyclopropylaniline .

Mechanism of Action

While the specific mechanism of action for “[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol” is not mentioned in the search results, bicyclo[3.1.0]hexanes are known to confer tighter binding to the target protein, more resistance to metabolism, and often provide better selectivity, resulting in less off-target effects .

Future Directions

The future directions for “[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol” and similar compounds could involve further exploration of their potential as antitumor agents , as well as their use in the synthesis of other valuable bicyclic scaffolds .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for '[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol' involves the addition of a trifluoromethyl group to a bicyclic compound, followed by reduction of the resulting ketone to form the desired alcohol.", "Starting Materials": [ "Cyclohexene", "Trifluoromethyl iodide", "Sodium hydride", "Methanol", "Acetic acid", "Sodium borohydride" ], "Reaction": [ "Cyclohexene is reacted with trifluoromethyl iodide in the presence of sodium hydride to form 3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-one.", "The ketone is then reduced to the alcohol using sodium borohydride in methanol.", "The resulting alcohol is then purified using acetic acid to yield the final product, '[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol'." ] }

CAS RN

2613386-85-7

Molecular Formula

C8H11F3O

Molecular Weight

180.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.